molecular formula C31H28N4O3 B8295044 phenyl [1-(2-hydroxyethyl)-5-(tritylamino)-1H-pyrazol-4-yl]carbamate

phenyl [1-(2-hydroxyethyl)-5-(tritylamino)-1H-pyrazol-4-yl]carbamate

Cat. No.: B8295044
M. Wt: 504.6 g/mol
InChI Key: OLJAEQCDIBNNMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenyl [1-(2-hydroxyethyl)-5-(tritylamino)-1H-pyrazol-4-yl]carbamate is a useful research compound. Its molecular formula is C31H28N4O3 and its molecular weight is 504.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C31H28N4O3

Molecular Weight

504.6 g/mol

IUPAC Name

phenyl N-[1-(2-hydroxyethyl)-5-(tritylamino)pyrazol-4-yl]carbamate

InChI

InChI=1S/C31H28N4O3/c36-22-21-35-29(28(23-32-35)33-30(37)38-27-19-11-4-12-20-27)34-31(24-13-5-1-6-14-24,25-15-7-2-8-16-25)26-17-9-3-10-18-26/h1-20,23,34,36H,21-22H2,(H,33,37)

InChI Key

OLJAEQCDIBNNMA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NC4=C(C=NN4CCO)NC(=O)OC5=CC=CC=C5

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of phenyl [5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]carbamate (5.45 g) in N,N-dimethylformamide (55 ml) were added triethylamine (8.69 ml) and trityl chloride (6.37 g), and the mixture was stirred at room temperature for 1 hour. Water was added to the reaction mixture and the whole mixture was extracted with ethyl acetate. The extract was washed with water and brine and dried over anhydrous magnesium sulfate. Concentration under reduced pressure gave a crude product, which was triturated with ethyl acetate-diisopropyl ether (1:2). The resulting solid was collected by filtration to give phenyl [1-(2-hydroxyethyl)-5-(tritylamino)-1H-pyrazol-4-yl]carbamate (3.5 g).
Name
phenyl [5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]carbamate
Quantity
5.45 g
Type
reactant
Reaction Step One
Quantity
8.69 mL
Type
reactant
Reaction Step One
Quantity
6.37 g
Type
reactant
Reaction Step One
Quantity
55 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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